Cas no 1290205-45-6 ((S)-2-Amino-N-(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-propionamide)

(S)-2-Amino-N-(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-propionamide is a chiral amide derivative featuring a 2,3-dihydrobenzo[1,4]dioxine scaffold, which imparts structural rigidity and potential pharmacological relevance. The compound’s (S)-configured amino acid moiety enhances stereoselective interactions, making it valuable for applications in asymmetric synthesis or medicinal chemistry research. Its benzodioxane group may contribute to improved metabolic stability and binding affinity in target engagement studies. The presence of both amide and amine functionalities allows for further derivatization, facilitating its use as a versatile intermediate in drug discovery. This compound is particularly suited for investigations requiring chiral precision and scaffold diversity in bioactive molecule design.

(S)-2-Amino-N-(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-propionamide structure

1290205-45-6 structure

Product Name:(S)-2-Amino-N-(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-propionamide

CAS No:1290205-45-6

MF:C₁₂H₁₆N₂O₃

MW:236.267043113708

CID:2165621

Update Time:2025-10-29

(S)-2-Amino-N-(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-propionamide Chemical and Physical Properties

Names and Identifiers

- (S)-2-amino-n-(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-propionamide
- AM91628
- (S)-2-Amino-N-(2,3-dihydrobenzo[1,4]dioxin-2-ylmethyl)propanamide
- (S)-2-Amino-N-(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-propionamide
- Inchi： 1S/C12H16N2O3/c1-8(13)12(15)14-6-9-7-16-10-4-2-3-5-11(10)17-9/h2-5,8-9H,6-7,13H2,1H3,(H,14,15)/t8-,9?/m0/s1
- InChI Key： HQRSYHZQMWOHBJ-IENPIDJESA-N
- SMILES： O1C2C=CC=CC=2OCC1CNC([C@H](C)N)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 273
Topological Polar Surface Area: 73.6

(S)-2-Amino-N-(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-propionamide Security Information

Storage Condition：(BD502254)

(S)-2-Amino-N-(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-propionamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM493008-1g	2-Amino-N-(((S)-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)propanamide	1290205-45-6	97%	1g	$934	2024-08-02
Fluorochem	086589-500mg	S)-2-Amino-N-(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-propionamide	1290205-45-6		500mg	￡389.00	2022-03-01

(S)-2-Amino-N-(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-propionamide Related Literature

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Additional information on (S)-2-Amino-N-(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-propionamide

Comprehensive Overview of (S)-2-Amino-N-(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-propionamide (CAS No. 1290205-45-6)

The compound (S)-2-Amino-N-(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-propionamide, identified by CAS No. 1290205-45-6, is a chiral amide derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzo[1,4]dioxin moiety and an (S)-2-aminopropionamide side chain, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for chiral compounds like (S)-2-Amino-N-(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-propionamide has surged, driven by advancements in asymmetric synthesis and enantioselective catalysis. This compound's CAS No. 1290205-45-6 is frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in modern organic chemistry. Its benzo[1,4]dioxin core is particularly noteworthy, as this scaffold is prevalent in bioactive molecules with anti-inflammatory and antioxidant properties, topics highly discussed in peer-reviewed journals and online forums.

The synthesis of (S)-2-Amino-N-(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-propionamide involves multi-step organic reactions, including amide bond formation and chiral resolution techniques. Optimizing its yield and purity is a common challenge addressed in recent publications, making CAS No. 1290205-45-6 a trending keyword in synthetic chemistry circles. Additionally, its potential as a building block for peptidomimetics and small-molecule modulators has sparked interest in drug design communities, particularly for GPCR-targeted therapies—a hot topic in AI-driven drug discovery platforms.

From a regulatory perspective, (S)-2-Amino-N-(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-propionamide complies with global safety standards for research chemicals, as evidenced by its inclusion in reputable chemical catalogs. Its benzo[1,4]dioxin derivative status does not classify it under restricted categories, ensuring accessibility for academic and industrial labs. This aligns with the growing emphasis on green chemistry and sustainable synthesis, frequently searched terms in environmental science and pharmaceutical manufacturing debates.

Analytical characterization of CAS No. 1290205-45-6 typically involves HPLC, NMR, and mass spectrometry, with chiral purity being a critical quality parameter. Researchers often query "chiral separation methods for aminopropionamide derivatives" or "spectral data of benzo[1,4]dioxin compounds," highlighting the compound's technical relevance. These methodologies are essential for ensuring reproducibility in studies involving this molecule, a key concern in peer-reviewed research and patent applications.

In conclusion, (S)-2-Amino-N-(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-propionamide represents a versatile chiral building block with broad applicability in medicinal chemistry. Its CAS No. 1290205-45-6 serves as a unique identifier for researchers exploring novel therapeutic agents or studying structure-activity relationships. As the scientific community continues to prioritize enantioselective synthesis and scaffold diversification, this compound is poised to remain a subject of intensive investigation and innovation.